1-Benzhydryl-3-(methylamino)azetidine-3-carbonitrile

• CAS No.: 686344-69-4
• Molecular Formula: C18H19N3
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-benzhydryl-3-(methylamino)azetidine-3-carbonitrile
• InChI: InChI=1S/C18H19N3/c1-20-18(12-19)13-21(14-18)17(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-11,17,20H,13-14H2,1H3
• InChI Key: SAHXFPDBSMDXCE-UHFFFAOYSA-N
• Canonical SMILES: CNC1(CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)C#N

Description

1-Benzhydryl-3-(methylamino)azetidine-3-carbonitrile is a useful research compound. Its molecular formula is C18H19N3 and its molecular weight is 277.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzhydrylazetidin-3-one (2.13 g, 8.98 mmol) in methanol (17 ml) was added methylamine hydrochloride (1.21 g, 18.0 mmol) and then acetic acid (1.03 ml, 18.0 mmol) at room temperature. After stirring for 5 minutes, solid KCN (1.17 g, 18.0 mmol) was added and the mixture was heated to 60° C. for 19 hours. The reaction was cooled; the solid product was collected by vacuum filtration, rinsed with methanol, and then dried, in vacuo, to afford I-3A-2a as a colorless solid (2.50 g, quantitative): +ESI MS (M+1) 278.3; 1H NMR (400 MHz, CD2Cl2) δ 7.43 (d, J=7.5 Hz, 4H), 7.29 (t, J=7.5 Hz, 4H), 7.23 (t, J=7.3 Hz, 2H), 4.45 (s, 1H), 3.55 (d, J=7.5 Hz, 2H), 3.15 (d, J=7.1 Hz, 2H), 2.40 (s, 3H).